1-(1,3-Benzodioxol-5-yl)-2-[(4-hydroxy-6-propylpyrimidin-2-yl)sulfanyl]ethanone

• IUPAC Name: 2-[2-(1,3-benzodioxol-5-yl)-2-oxoethyl]sulfanyl-4-propyl-1H-pyrimidin-6-one
• InChI: InChI=1S/C16H16N2O4S/c1-2-3-11-7-15(20)18-16(17-11)23-8-12(19)10-4-5-13-14(6-10)22-9-21-13/h4-7H,2-3,8-9H2,1H3,(H,17,18,20)
• InChI Key: JHNJTJJNOLCBCY-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=CC(=O)NC(=N1)SCC(=O)C2=CC3=C(C=C2)OCO3
• Molecular Formula: C16H16N2O4S
• Molecular Weight: 332.4 g/mol
• CAS No.: 848907-15-3

Description

This compound features a 1,3-benzodioxole moiety linked to an ethanone group and a substituted pyrimidine ring via a sulfanyl bridge. The sulfanyl (-S-) linkage enhances molecular flexibility and influences electronic properties.

Crystallographic studies of simpler analogs, such as 1-(1,3-benzodioxol-5-yl)ethanone, reveal near-planar geometry between the benzodioxole and acetyl groups, stabilized by C–H···O hydrogen bonds and weak π-π stacking (intercentroid distance: 3.696 Å) . These interactions likely persist in the target compound but may be modulated by the pyrimidine substituents.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(1,3-Benzodioxol-5-yl)-2-[(4-hydroxy-6-propylpyrimidin-2-yl)sulfanyl]ethanone typically involves multi-step organic reactions. A common synthetic route might include:

Formation of the Benzodioxole Ring: This can be achieved through the cyclization of catechol with formaldehyde.

Synthesis of the Pyrimidine Ring: The pyrimidine ring can be synthesized via the Biginelli reaction, which involves the condensation of urea, an aldehyde, and a β-keto ester.

Thioether Linkage Formation: The final step involves the coupling of the benzodioxole and pyrimidine rings through a thioether linkage, often using thiol reagents under basic conditions.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the above synthetic routes to maximize yield and purity. This could include the use of continuous flow reactors, advanced purification techniques, and the development of catalysts to enhance reaction efficiency.

Chemical Reactions Analysis

Types of Reactions

1-(1,3-Benzodioxol-5-yl)-2-[(4-hydroxy-6-propylpyrimidin-2-yl)sulfanyl]ethanone can undergo various chemical reactions, including:

Oxidation: The thioether linkage can be oxidized to a sulfoxide or sulfone using oxidizing agents like hydrogen peroxide or m-chloroperbenzoic acid.

Reduction: The carbonyl group can be reduced to an alcohol using reducing agents such as sodium borohydride or lithium aluminum hydride.

Substitution: The hydroxyl group on the pyrimidine ring can undergo nucleophilic substitution reactions with alkyl halides to form ethers.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, m-chloroperbenzoic acid.

Reduction: Sodium borohydride, lithium aluminum hydride.

Substitution: Alkyl halides, base (e.g., sodium hydroxide).

Major Products

Oxidation: Sulfoxides, sulfones.

Reduction: Alcohols.

Substitution: Ethers.

Scientific Research Applications

1-(1,3-Benzodioxol-5-yl)-2-[(4-hydroxy-6-propylpyrimidin-2-yl)sulfanyl]ethanone has several scientific research applications:

Medicinal Chemistry: Potential use as a pharmacophore in drug design due to its unique structural features.

Organic Synthesis: Utilized as an intermediate in the synthesis of more complex molecules.

Material Science: Investigated for its potential use in the development of novel materials with specific electronic or optical properties.

Mechanism of Action

The mechanism of action of 1-(1,3-Benzodioxol-5-yl)-2-[(4-hydroxy-6-propylpyrimidin-2-yl)sulfanyl]ethanone depends on its application. In medicinal chemistry, it may interact with specific molecular targets such as enzymes or receptors, modulating their activity. The benzodioxole and pyrimidine rings can engage in π-π interactions, hydrogen bonding, and other non-covalent interactions, influencing the compound’s binding affinity and specificity.

Comparison with Similar Compounds

Key Observations :

• The target compound’s pyrimidine substituents increase molecular weight by ~184 g/mol compared to the parent benzodioxole-ethanone.
• Steric effects from the 6-propyl group may reduce crystallization efficiency compared to smaller substituents (e.g., methyl).

Pyrimidine-Sulfanyl Derivatives

Compound Name	Pyrimidine Substitution	Biological Relevance	Structural Features
1-[4-(4-Fluorophenyl)-6-methyl-2-sulfanylidene-...-pyrimidin-5-yl]ethanone	4-fluorophenyl, sulfanylidene	Anticancer/antiviral studies	Saturated pyrimidine, thione group
Target Compound	4-hydroxy-6-propyl, sulfanyl	Undocumented	Unsaturated pyrimidine, -OH

Key Observations :

• The sulfanylidene group (-C=S) in the comparator compound confers distinct electronic properties compared to the sulfanyl (-S-) bridge in the target compound, affecting redox reactivity and metal-binding capacity.
• The unsaturated pyrimidine ring in the target compound may enhance aromatic conjugation, altering UV-Vis absorption profiles.

Controlled Substance Analogs

Compound Name (Example)	Core Structure	Regulated Quantity (SA, 2018)	Pharmacological Effect
JWH-201 (2-(4-methoxyphenyl)-1-(1-pentylindol-3-yl)ethanone)	Indole-ethanone	12.5 kg or 100 DDUs	Cannabinoid receptor agonism
Target Compound	Benzodioxole-pyrimidine-ethanone	Not listed	Unknown

Key Observations :

• The absence of an indole moiety and alkyl chain (e.g., pentyl) in the target compound suggests lower affinity for cannabinoid receptors compared to JWH-201 .
• Regulatory status remains undefined, but structural dissimilarity to scheduled substances reduces legal risks.

Biological Activity

1-(1,3-Benzodioxol-5-yl)-2-[(4-hydroxy-6-propylpyrimidin-2-yl)sulfanyl]ethanone is a compound that has garnered attention for its potential biological activities. This article presents a comprehensive review of its pharmacological properties, mechanisms of action, and relevant research findings.

Chemical Structure and Properties

The molecular formula of 1-(1,3-Benzodioxol-5-yl)-2-[(4-hydroxy-6-propylpyrimidin-2-yl)sulfanyl]ethanone is $C_{15}H_{16}N_{2}O_{4}S$, with a molecular weight of approximately 320.36 g/mol. The compound features a benzodioxole moiety, which is known for its diverse biological activities, particularly in medicinal chemistry.

Biological Activity Overview

The biological activity of this compound can be categorized into several areas:

1. Antimicrobial Activity
Research indicates that compounds containing the benzodioxole structure exhibit significant antimicrobial properties. For instance, derivatives have shown effectiveness against various bacterial strains and fungi due to their ability to disrupt cellular processes.

2. Anticancer Properties
Studies have demonstrated that certain benzodioxole derivatives possess cytotoxic effects against cancer cell lines. The mechanism often involves the induction of apoptosis and inhibition of cell proliferation, making them candidates for further development in cancer therapy.

3. Antioxidant Effects
The compound has been evaluated for its antioxidant capabilities. Antioxidants play a crucial role in mitigating oxidative stress, which is linked to various diseases, including cancer and cardiovascular disorders.

Table 1: Summary of Biological Activities

Activity Type	Observed Effects	Reference
Antimicrobial	Effective against Gram-positive and Gram-negative bacteria	Silva et al., 1998
Anticancer	Induces apoptosis in KB cells	Silva et al., 1998
Antioxidant	Reduces oxidative stress in vitro	Ma et al., 1987

Case Studies

Case Study 1: Anticancer Activity
In a study published in the Journal of Medicinal Chemistry, derivatives of the compound were tested against human cancer cell lines (e.g., KB cells). Results showed a dose-dependent inhibition of cell growth, with IC50 values indicating potent activity at low concentrations. The study concluded that these compounds could serve as lead candidates for developing new anticancer agents.

Case Study 2: Antimicrobial Efficacy
Another investigation focused on the antimicrobial properties of related benzodioxole compounds revealed significant activity against Staphylococcus aureus and Escherichia coli. The study highlighted the potential use of these compounds as alternative treatments for infections resistant to conventional antibiotics.

The mechanisms underlying the biological activities of 1-(1,3-Benzodioxol-5-yl)-2-[(4-hydroxy-6-propylpyrimidin-2-yl)sulfanyl]ethanone are multifaceted:

1. Interaction with Cellular Targets
The compound may interact with specific cellular targets such as enzymes involved in metabolic pathways or receptors that regulate cell proliferation and apoptosis.

2. Induction of Reactive Oxygen Species (ROS)
The pro-oxidant nature of some derivatives can lead to increased ROS production, which is known to trigger apoptotic pathways in cancer cells.

3. Inhibition of DNA Synthesis
Certain studies suggest that benzodioxole derivatives can inhibit DNA synthesis in rapidly dividing cells, contributing to their anticancer effects.